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2-Methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]ethyl]benzamide 2-Methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]ethyl]benzamide
Brand Name: Vulcanchem
CAS No.: 325479-18-3
VCID: VC0416840
InChI: InChI=1S/C22H22Cl3N5O2S/c1-13-9-7-8-12-16(13)18(31)27-20(22(23,24)25)28-21(33)26-17-14(2)29(3)30(19(17)32)15-10-5-4-6-11-15/h4-12,20H,1-3H3,(H,27,31)(H2,26,28,33)
SMILES: CC1=CC=CC=C1C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C
Molecular Formula: C22H22Cl3N5O2S
Molecular Weight: 526.9g/mol

2-Methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]ethyl]benzamide

CAS No.: 325479-18-3

Main Products

VCID: VC0416840

Molecular Formula: C22H22Cl3N5O2S

Molecular Weight: 526.9g/mol

2-Methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]ethyl]benzamide - 325479-18-3

CAS No. 325479-18-3
Product Name 2-Methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]ethyl]benzamide
Molecular Formula C22H22Cl3N5O2S
Molecular Weight 526.9g/mol
IUPAC Name 2-methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]ethyl]benzamide
Standard InChI InChI=1S/C22H22Cl3N5O2S/c1-13-9-7-8-12-16(13)18(31)27-20(22(23,24)25)28-21(33)26-17-14(2)29(3)30(19(17)32)15-10-5-4-6-11-15/h4-12,20H,1-3H3,(H,27,31)(H2,26,28,33)
Standard InChIKey HYZRTRMXZAUDLO-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C
Canonical SMILES CC1=CC=CC=C1C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C
PubChem Compound 3096937
Last Modified Nov 11 2021
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